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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

FR900359. Adherence to these guidelines is critical for ensuring personal safety and

maintaining experimental integrity.

FR900359 is a potent and selective cyclic depsipeptide inhibitor of Gαq, Gα11, and Gα14

proteins, making it a valuable tool in studying Gq-regulated signaling pathways.[1][2][3]

However, its potent biological activity necessitates careful handling and the use of appropriate

personal protective equipment (PPE). This material should be considered hazardous, and

direct contact must be avoided.[1]

Essential Personal Protective Equipment (PPE)
A comprehensive approach to PPE is mandatory when handling FR900359 in its solid form or

in solution. The following table summarizes the required PPE, drawing parallels from standard

laboratory safety protocols for hazardous compounds.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Wear standard laboratory

gloves (e.g., nitrile). Change

gloves immediately if

contaminated. For prolonged

or high-exposure scenarios,

consider double-gloving.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times to

protect against accidental

splashes or generation of

aerosols.

Respiratory Protection NIOSH-approved respirator

A respirator is recommended

for procedures that may

generate dust or aerosols of

FR900359, such as weighing

the solid compound or

preparing stock solutions. In

case of a fire, a self-contained

breathing apparatus is

necessary.

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn to protect personal

clothing from contamination.

Ensure it is fully buttoned.

Operational Plan: Handling and Storage with
Precision
Proper handling and storage are paramount to ensure the stability of FR900359 and the safety

of laboratory personnel.

Handling Procedures
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Designated Area: All work with FR900359 should be conducted in a designated area, such

as a chemical fume hood, to minimize inhalation exposure.

Avoid Contamination: Do not ingest, inhale, or allow the compound to come into contact with

eyes, skin, or clothing.[1]

Hygiene: Wash hands thoroughly with soap and water after handling FR900359, even if

gloves were worn.[1]

Review Safety Data Sheet (SDS): Before use, all personnel must review the complete Safety

Data Sheet provided by the supplier.[1]

Storage Protocols
FR900359 is supplied as a crystalline solid and requires specific storage conditions to maintain

its integrity.

Parameter Condition Notes

Temperature -20°C Long-term storage.[1][4][5]

Form Crystalline solid As supplied.[1]

Stability ≥ 2 years
At recommended storage

conditions.[1]

Shipping Shipped with blue ice For small molecules.[4]

Disposal Plan: Responsible Waste Management
All materials contaminated with FR900359, including unused compound, solutions, and

disposable labware (e.g., pipette tips, tubes, gloves), must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of FR900359 down the drain or in the regular trash.

Experimental Protocols: A Step-by-Step Guide
The following protocols are compiled from various research sources to provide a general

framework for working with FR900359. Researchers should adapt these protocols to their
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specific experimental needs.

Preparation of a Stock Solution
FR900359 is soluble in chloroform.[1] Some suppliers may also provide it as a solution in

acetonitrile.[5]

Materials:

FR900359 (crystalline solid)

Solvent of choice (e.g., chloroform, DMSO)

Inert gas (e.g., argon or nitrogen)

Appropriate vials and syringes

Procedure:

Under a chemical fume hood, carefully weigh the desired amount of FR900359.

Dissolve the solid in the chosen solvent to create a stock solution of a desired

concentration (e.g., 1 mM).

Purge the vial containing the stock solution with an inert gas to prevent degradation.[1]

Store the stock solution at -20°C. It is recommended to use the solution soon after

preparation and avoid long-term storage in solution.[4]

In Vitro Cell-Based Assays
FR900359 is a valuable tool for studying Gq-mediated signaling in cell culture.

Cell Culture:

Culture cells of interest in the appropriate medium and conditions.

Treatment:
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Dilute the FR900359 stock solution to the desired final concentration in cell culture

medium. A common working concentration is 1 µM.[1]

Treat cells for the desired duration (e.g., 1 hour to 72 hours, depending on the assay).[3]

Analysis:

Perform downstream analysis, such as measuring intracellular calcium mobilization,

assessing cell proliferation, or analyzing protein phosphorylation (e.g., ERK1/2).[3]

FR900359 Signaling Pathway Inhibition
FR900359 selectively inhibits the Gαq, Gα11, and Gα14 subunits of heterotrimeric G proteins.

This action blocks the downstream signaling cascade typically initiated by Gq-coupled G

protein-coupled receptors (GPCRs). The following diagram illustrates this inhibitory

mechanism.
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Inhibition of the Gq signaling pathway by FR900359.
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By understanding and implementing these safety and handling protocols, researchers can

confidently and safely utilize FR900359 to advance our understanding of Gq-mediated cellular

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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